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Compound of Interest

Compound Name: 2-Methylaziridine

Cat. No.: B133172 Get Quote

For immediate reference, 2-Methylaziridine is classified as a hazardous substance and

requires specialized disposal procedures. It is designated under EPA waste numbers D001 for

ignitability and P067 as an acute hazardous waste.[1][2] All disposal activities must comply with

local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-Methylaziridine, also known as Propyleneimine. Adherence to these procedures

is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination.

Key Regulatory and Safety Data
Proper disposal of 2-Methylaziridine is governed by its specific chemical properties and

regulatory classifications. The following table summarizes key data for quick reference.
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Parameter Value Source

EPA Hazardous Waste

Number
D001 (Ignitability) [1]

P067 (Acute Hazardous

Waste)
[1][2]

Flash Point -4°C (25°F) [2][3]

Boiling Point 66°C [3]

Primary Hazards

Highly flammable, toxic by

ingestion, inhalation, and skin

contact, corrosive, and a

potential carcinogen.

[1][2]

Standard Disposal Protocol
The recommended method for the disposal of 2-Methylaziridine is controlled incineration.[2][3]

This process should be carried out in a licensed and approved waste disposal facility equipped

with a scrubber or thermal unit to mitigate the emission of nitrogen oxides.[2][3]

Step-by-Step Disposal Procedure:

Container Management:

Do not mix 2-Methylaziridine with other waste.

Keep the chemical in its original, properly labeled container.

Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area

away from heat and ignition sources.[4]

Waste Collection:

Segregate 2-Methylaziridine waste from other laboratory waste streams.

Handle uncleaned containers with the same precautions as the product itself.
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Engage a Licensed Waste Disposal Service:

Contact a certified hazardous waste disposal company to arrange for pickup and

transport.

Provide the Safety Data Sheet (SDS) to the disposal company to ensure they are aware of

the material's hazards.

Documentation:

Maintain detailed records of the amount of 2-Methylaziridine disposed of and the date of

disposal, in accordance with institutional and regulatory requirements.

Emergency Spill Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

further contamination.

For Small Spills (< 1 Liter):

Alert Personnel: Immediately alert others in the vicinity.

Ensure Ventilation: Work under a fume hood and ensure the area is well-ventilated.[5]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, eye protection, a lab coat, and respiratory protection.[4]

Containment: Confine the spill using an absorbent material such as vermiculite, sand, or

earth.[1]

Collection: Use spark-free tools to collect the absorbed material.[1]

Packaging: Place the contaminated absorbent material into a clearly labeled, sealable

container for hazardous waste. Double bag the waste in clear plastic bags.[5]

Decontamination: Clean the spill area thoroughly.
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Disposal: Dispose of the container as hazardous waste through a licensed service.

For Large Spills (> 1 Liter):

Evacuate: Immediately evacuate the area.[5]

Emergency Services: Contact your institution's emergency response team or local

emergency services (e.g., dial 911).[5]

Isolate the Area: Prevent entry to the contaminated area.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylaziridine.
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2-Methylaziridine Waste Generated

Is it a spill?

Spill > 1 Liter?

Yes

Routine Disposal

No

Follow Small Spill Protocol:
- Alert Personnel

- Use PPE
- Contain & Absorb

- Collect with Spark-Free Tools
- Package & Label for Disposal

No

Follow Large Spill Protocol:
- Evacuate Area

- Call Emergency Services
- Isolate Area

Yes

Contact Licensed
Hazardous Waste Vendor

Waste Disposed via
Controlled Incineration

Package & Label Waste:
- Original Container

- No Mixing
- Tightly Sealed

Click to download full resolution via product page

2-Methylaziridine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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